Cas no 5310-45-2 (1,3-Benzenedicarbonyl difluoride (9CI))

• Product Name: 1,3-Benzenedicarbonyl difluoride (9CI)
• CAS No: 5310-45-2
• MF: C₈H₄F₂O₂
• MW: 170.112969398499
• CID: 372566
• Update Time: 2024-01-28

1,3-Benzenedicarbonyl difluoride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl difluoride (9CI)
• 1,3-Benzenedicarbonyldifluoride
• benzene-1,3-dicarbonyl fluoride
• 1,3-Benzenedicarbonyl difluoride

• Inchi： 1S/C8H4F2O2/c9-7(11)5-2-1-3-6(4-5)8(10)12/h1-4H
• InChI Key： MMIBBBCIWMMQGZ-UHFFFAOYSA-N
• SMILES： C1(C(F)=O)=CC=CC(C(F)=O)=C1

Computed Properties

• Exact Mass: 353.0005
• Monoisotopic Mass: 170.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.5
• Melting Point: 40 °C
• Boiling Point: 508.1°Cat760mmHg
• Flash Point: 261.1°C
• Refractive Index: 1.675
• PSA: 87.09